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Compound of Interest

Compound Name: L-745870 hydrochloride

Cat. No.: B1649282

L-745,870 hydrochloride is a potent and selective D4 dopamine receptor antagonist used in
laboratory research.[1] Adherence to proper disposal protocols is essential to ensure the safety
of laboratory personnel and to minimize environmental impact. The following guidelines are
based on available safety data sheets and are intended for researchers, scientists, and drug
development professionals.

Hazard Identification and Safety Precautions

While L-745,870 trihydrochloride does not meet the classification criteria for hazardous
substances according to EC Directives 67/548/EEC, 1999/45/EC, or 1272/2008, it is crucial to
handle it with care as the chemical, physical, and toxicological properties have not been
thoroughly investigated.[2]

Potential Hazards:

Inhalation: May cause irritation of the throat and a feeling of tightness in the chest.[2]

Ingestion: May lead to irritation of the throat.[2]

Skin Contact: Mild irritation may occur at the site of contact.[2]

Eye Contact: May cause irritation and redness.[2]

Personal Protective Equipment (PPE): To prevent exposure, the following PPE should be worn
when handling L-745,870 hydrochloride:
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Safety glasses

Chemical-resistant gloves

Laboratory coat

Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Spill and Accidental Release Measures

In the event of a spill, take the following steps:

o Evacuate personnel from the immediate area.[2]

e Ensure adequate ventilation.[2]

e Avoid breathing dust, vapors, or mist.[2]

o Wear appropriate PPE as described above.[2]

o Cover the spill with a suitable absorbent material.[2]

e Sweep up the material and place it in an appropriate, labeled container for disposal.[2]

e Do not let the product enter drains.[2]

Disposal Procedures

The primary method for the disposal of L-745,870 hydrochloride is through a licensed
professional waste disposal service.

Step-by-Step Disposal Protocol:

» Collection: Carefully transfer the waste material into a suitable, sealed, and clearly labeled
container.

o Professional Collection: Arrange for the collection of the waste by a specialized disposal
company that handles chemical waste.[2]
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» Regulatory Compliance: Ensure that the disposal method complies with all national, state,
and local regulations for hazardous or toxic wastes.[2]

o Approved Disposal Methods: The designated disposal company will typically use a regulated
landfill site or another approved method for the destruction or disposal of the chemical.[2]

It is important to note that L-745,870 trihydrochloride does not meet the criteria for classification

as hazardous for transport.[2]

Quantitative Data

No specific quantitative data regarding disposal parameters (e.g., concentration limits for
disposal) are available in the provided safety data sheets. The key data points for L-745,870
trihnydrochloride are summarized below:

Property Value Reference
Molecular Formula C1sH19N4CI-3HCI [2]
Molecular Weight 436.21 [1][2]

CAS Number 866021-03-6 [11[2]
Solubility in Water to 100 mM [1]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of L-745,870
hydrochloride.
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Preparation for Disposal

Identify L-745,870 HCI Waste

Wear Appropriate PPE

Segregate Waste into a Labeled, Sealed Container

Disposal Action

Contact Specialized Chemical Waste Disposal Company

Arrange for Collection

Ensure Compliance with National and Local Regulations

Final Disposition

Transport to a Regulated Landfill or Approved Facility

Proper Disposal / Destruction

Click to download full resolution via product page

Disposal workflow for L-745,870 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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